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Compound of Interest

Compound Name: (Rac)-Lys-SMCC-DM1

Cat. No.: B10801088

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of stock
solutions of (Rac)-Lys-SMCC-DM1, a racemate of Lys-SMCC-DM1, which is an active
metabolite of Trastuzumab emtansine (T-DM1).[1] Accurate preparation of this antibody-drug

conjugate (ADC) linker-payload is critical for reproducible results in research and development
settings.

Compound Specifications

(Rac)-Lys-SMCC-DM1 is a complex molecule used in cancer research, particularly in the study
of ADCs.[1] Its properties are summarized below.
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Property Value Citations
Synonyms (Rac)-Lys-Ne-MCC-DM1 [1]

Molecular Formula Cs3H75CINeO15S [1112][31[4]
Molecular Weight 1103.71 g/mol (1121314151161 71181
Appearance Off-white to light yellow solid [1]8]

Primary In Vitro Solvent Dimethyl sulfoxide (DMSO) [1][5]6]1[71[8]

Up to 100 mg/mL (90.60 mM).
Solubility in DMSO Requires sonication for [11[5]1I8]
dissolution.

) Store at 4°C under nitrogen or
Solid Storage . [1115]61[9]
at -20°C for long-term stability.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for preparing a stock solution of (Rac)-
Lys-SMCC-DM1.
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Caption: Workflow for (Rac)-Lys-SMCC-DM1 Stock Solution Preparation.
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Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)

This protocol details the steps to prepare a 10 mM stock solution of (Rac)-Lys-SMCC-DML1 in
DMSO. Adjust calculations accordingly for different desired concentrations.

3.1. Materials and Equipment

e (Rac)-Lys-SMCC-DM1 solid powder

e Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

» \Vortex mixer

 Ultrasonic water bath

o Cryogenic storage vials

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

3.2. Safety Precautions

(Rac)-Lys-SMCC-DML1 is a potent cytotoxic agent that functions as a tubulin polymerization
inhibitor.[1] Handle this compound with extreme care in a designated area, such as a chemical
fume hood, to avoid inhalation or skin contact. Dispose of all contaminated materials and waste
according to institutional guidelines for cytotoxic compounds.

3.3. Stock Solution Calculation

To prepare a 10 mM stock solution, use the following calculation based on the molecular weight
(1103.71 g/mol ):
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e Mass (mg) = Desired Volume (mL) x 10 (mmol/L) x 1.10371 (mg/umol)
Example for 1 mL of 10 mM solution: Mass = 1 mL x 10 mmol/L x 1.10371 mg/umol = 11.04 mg

3.4. Step-by-Step Procedure

Preparation: Before opening, allow the vial of (Rac)-Lys-SMCC-DML1 to equilibrate to room
temperature for at least 20 minutes to prevent condensation of moisture.

o Weighing: Carefully weigh the desired amount of the compound (e.g., 11.04 mg for a 1 mL,
10 mM solution) into a suitable vial. For maximum recovery, centrifuge the original vial briefly
before opening the cap.[6]

e Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO
to the vial containing the compound. It is crucial to use newly opened, anhydrous DMSO, as
the compound's solubility can be significantly impacted by moisture.[1][5][8]

e Dissolution:
o Tightly cap the vial and vortex vigorously for 1-2 minutes.

o Place the vial in an ultrasonic water bath until the solution becomes clear.[1][5][7][8]
Gentle warming may be applied if necessary to aid dissolution.[1]

o Visually inspect the solution against a light source to ensure no solid particles remain. If
precipitation is observed, repeat the sonication step.

 Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into single-use aliquots in cryogenic
vials. Aliquoting is critical to prevent degradation from repeated freeze-thaw cycles.[1][8]

o Store the aliquots upright in a freezer.
3.5. Storage Conditions for Stock Solution

Proper storage is essential to maintain the stability and activity of the (Rac)-Lys-SMCC-DM1
stock solution.
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Temperature Duration Special Conditions  Citations

Recommended for
-80°C 6 months to 1 year [L][518]I9][10][11]
long-term storage

Suitable for short-term
-20°C 1 month [11[5]1I8]
storage

Note: For optimal stability, it is recommended to store the solution under a nitrogen
atmosphere.[1][5][8][11] Working solutions for in vivo experiments should be prepared fresh
from the stock solution on the day of use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10801088#how-to-prepare-rac-lys-smcc-dml-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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